Cas no 342885-53-4 (2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone)

• Product Name: 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone
• CAS No: 342885-53-4
• MDL: MFCD02571215
• CID: 4649200
• Update Time: 2025-06-10

2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-[1-(METHYLSULFONYL)-1H-INDOL-3-YL]-1-ETHANONE
• 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone

• MDL： MFCD02571215

Additional information on 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone

Introduction to 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone (CAS No. 342885-53-4)

2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone, identified by its Chemical Abstracts Service (CAS) number 342885-53-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated indole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a methylsulfonyl moiety, contribute to its unique chemical properties and make it a subject of intense study in synthetic organic chemistry.

The trifluoromethyl group (-CF₃) is a key functional moiety in many pharmaceutical compounds due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone, the electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the indole ring, making it more susceptible to nucleophilic attack. This property is particularly valuable in medicinal chemistry, where such modifications can lead to the development of novel bioactive molecules with improved pharmacokinetic profiles.

The methylsulfonyl group (-SO₂CH₃) further contributes to the complexity of this compound. Sulfonamide derivatives are well-documented for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a methylsulfonyl group into the indole framework of 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone may confer additional biological properties that are worthy of exploration. For instance, such modifications can influence the compound's interaction with biological targets by altering its electronic distribution and steric environment.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. The structural features of CAS No. 342885-53-4 make it an attractive candidate for virtual screening and high-throughput docking studies. These computational approaches can help identify potential binding interactions with target proteins or enzymes, thereby accelerating the drug discovery process. Moreover, the fluorinated indole scaffold is known to exhibit favorable pharmacokinetic properties, such as increased metabolic stability and reduced susceptibility to degradation by cytochrome P450 enzymes.

In the realm of medicinal chemistry, the synthesis of fluorinated heterocycles remains a vibrant area of research due to their broad spectrum of biological activities. The preparation of 2,2,2-Trifluoro-1-1-(methylsulfonyl)-1H-indol-3-yl-1-ethanone involves multi-step organic synthesis techniques that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, play a crucial role in constructing the desired molecular framework efficiently.

The pharmacological potential of this compound has not been exhaustively explored as yet. However, preliminary studies suggest that derivatives with similar structural motifs may exhibit promising activities against various diseases. For example, fluorinated indoles have shown efficacy in inhibiting certain kinases and enzymes implicated in cancer progression. The presence of both electron-withdrawing groups (trifluoromethyl and methylsulfonyl) in CAS No. 342885-53-4 could enhance its binding affinity to these targets while minimizing off-target effects.

Given its structural complexity and potential therapeutic relevance, further investigation into the biological activity and pharmacological profile of CAS No. 342885-53-4 is warranted. Preclinical studies could provide valuable insights into its mechanism of action and therapeutic potential. Additionally, exploring analogues derived from this scaffold may uncover novel compounds with enhanced efficacy or improved safety profiles.

The role of fluorine in modulating drug properties cannot be overstated. Fluorine atoms can significantly influence a molecule's solubility, permeability across biological membranes (lipophilicity), metabolic stability (resistance to enzymatic degradation), and electronic properties (acid-base behavior). In CAS No. 342885-53-4, these effects are compounded by the interplay between multiple fluorinated substituents and other functional groups present in the molecule.

Recent research has highlighted the importance of fluorinated indoles as building blocks for drug discovery initiatives targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique electronic properties conferred by fluorine substitution can enhance binding interactions with amyloid-beta plaques or alpha-synuclein aggregates associated with these conditions. While CAS No. 342885-53-4 has not yet been tested in such contexts, its structural similarity to known bioactive fluorinated indoles makes it an intriguing candidate for further exploration.

In conclusion, CAS No. 342885- 53- 4 represents a structurally complex yet potentially valuable compound in pharmaceutical research. Its combination of fluorinated indole and methylsulfonyl moieties offers unique opportunities for modulating biological activity. Further studies aimed at elucidating its pharmacological properties will be essential in determining its therapeutic potential. The growing interest in fluorinated heterocycles underscores their significance as privileged scaffolds in modern drug discovery, and compounds like CAS No. 342885- 53- 4 are likely to play an important role in future medicinal chemistry endeavors.